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Compound of Interest

Compound Name: N-Nitrososotalol-d6
Cat. No.: B15556009
Get Quote
Introduction

N-Nitrososotalol-d6 is the deuterated form of N-Nitrososotalol, a nitrosamine impurity
associated with the drug substance Sotalol. As regulatory bodies worldwide tighten
requirements for the control of nitrosamine impurities in pharmaceutical products due to their
potential carcinogenic risk, the use of stable isotope-labeled internal standards like N-
Nitrososotalol-d6 has become critical for accurate and reliable analytical testing. This
technical guide provides an in-depth overview of N-Nitrososotalol-d6, including its chemical
properties, analytical applications, and the general toxicological pathways of nitrosamines.

Core Data Presentation

While a specific CAS number for N-Nitrososotalol-d6 is not assigned, the CAS number for the
non-labeled compound, 134720-07-3, is commonly used for reference.[1][2][3][4][5]
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Property Value Reference

N-(4-(1-Hydroxy-2-
(nitroso(propan-2-yl-

Chemical Name 1,1,1,3,3,3- [1][4][5]
d6)amino)ethyl)phenyl)methan
esulfonamide

Molecular Formula C12H13DsN304S [L][4][5]16][7]
Molecular Weight 307.40 g/mol [1][5]
Alternate CAS (non-labeled) 134720-07-3 [21[41[5]
Appearance Not specified (typically a solid)

Solubility Not specified

Not specified (general
N recommendation for
Storage Conditions ] ] )
nitrosamine standards is cool,

dark, and dry conditions)

Experimental Protocols

Detailed experimental protocols for the use of N-Nitrososotalol-d6 are typically developed and
validated by individual analytical laboratories. However, a general workflow for the
quantification of N-Nitrososotalol in a drug product using N-Nitrososotalol-d6 as an internal
standard by LC-MS/MS is outlined below.

Objective: To accurately quantify the concentration of N-Nitrososotalol in a Sotalol drug
substance or product sample.

Materials:
» N-Nitrososotalol-d6 (Internal Standard)
o N-Nitrososotalol (Reference Standard)

o Sotalol drug substance/product sample
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e High-purity solvents (e.g., methanol, acetonitrile, water)
e Formic acid or ammonium formate (for mobile phase modification)
e Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system
Procedure:
o Standard Preparation:
o Prepare a stock solution of N-Nitrososotalol-d6 in a suitable solvent (e.g., methanol).

o Prepare a series of calibration standards by spiking known concentrations of N-
Nitrososotalol into a blank matrix (a solution without the analyte but otherwise identical to
the sample matrix).

o Add a fixed concentration of the N-Nitrososotalol-d6 internal standard stock solution to
each calibration standard.

e Sample Preparation:

[¢]

Accurately weigh a portion of the Sotalol drug substance or product.

o

Dissolve the sample in a suitable solvent to a known volume.

[e]

Add the same fixed concentration of the N-Nitrososotalol-d6 internal standard stock
solution to the sample solution.

[e]

The sample may require further extraction or clean-up steps (e.g., solid-phase extraction)
to remove interfering matrix components.

e LC-MS/MS Analysis:
o Inject the prepared standards and samples onto the LC-MS/MS system.

o Use a suitable HPLC or UHPLC column to chromatographically separate N-Nitrososotalol

from other components.
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o Optimize the mass spectrometer parameters for the detection of both N-Nitrososotalol and
N-Nitrososotalol-d6. This involves selecting appropriate precursor and product ion
transitions (Multiple Reaction Monitoring - MRM).

e Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of N-Nitrososotalol to
the peak area of N-Nitrososotalol-d6 against the known concentration of N-Nitrososotalol
in the calibration standards.

o Calculate the concentration of N-Nitrososotalol in the sample by determining its peak area
ratio to the internal standard and interpolating from the calibration curve.

Signaling Pathways and Toxicological Mechanisms

Specific signaling pathways for N-Nitrososotalol have not been elucidated in publicly available
literature. However, the general mechanism of genotoxicity for nitrosamines is well-understood
and is believed to proceed through the following steps.

CYP450 Enzymes.
i etabolic Activation

DNA Adduct Formation

DNA Damage

Click to download full resolution via product page
Caption: General pathway of nitrosamine-induced genotoxicity.

The genotoxicity of many nitrosamines is dependent on their metabolic activation by
cytochrome P450 (CYP) enzymes.[1][8] This process generates reactive electrophilic species,
such as diazonium ions, which can then react with nucleophilic sites on DNA to form DNA
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adducts. If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to
mutations during DNA replication, which is a critical step in the initiation of cancer.

Experimental Workflows

The qualification of N-Nitrososotalol-d6 as a reference standard is a critical process to ensure
its identity, purity, and concentration are well-characterized.

Qualification Workflow Analytical Techniques
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Caption: Workflow for the qualification of a reference standard.

The qualification process involves a comprehensive set of analytical tests to confirm the identity
and purity of the material. Structural elucidation is typically performed using techniques like
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). Purity is assessed by
methods such as High-Performance Liquid Chromatography (HPLC) for organic impurities, and
specific techniques like Karl Fischer titration for water content and Thermogravimetric Analysis
(TGA) for residual solvents. The potency is then determined, often by an assay against a
primary reference standard. Finally, stability studies are conducted to establish appropriate
storage conditions and re-test dates. The culmination of this process is the issuance of a
Certificate of Analysis (CoA) that documents the characterization of the reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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